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Compound of Interest

Compound Name: 5,6-Dichloronicotinic acid

Cat. No.: B1220729 Get Quote

An In-depth Technical Guide to 5,6-Dichloronicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,6-Dichloronicotinic acid, a halogenated derivative of nicotinic acid, is a significant

compound in various chemical and biological fields. It serves as a crucial intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1][2] This document provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and analysis, and insights into its potential biological activities. All

quantitative data is presented in structured tables for clarity, and key experimental workflows

are visualized using Graphviz diagrams.

Physical and Chemical Properties
5,6-Dichloronicotinic acid presents as a white to off-white or beige crystalline powder.[1][3][4]

It is sparingly soluble in water but shows slight solubility in solvents like DMSO and methanol.

[1][3][4]
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Property Value Reference

Molecular Formula C₆H₃Cl₂NO₂ [1][3][5]

Molecular Weight 192.00 g/mol [3][5][6]

CAS Number 41667-95-2 [1][3][4]

Appearance
White to beige crystalline

powder
[1][3][4]

Melting Point 164-168 °C [3][4][7]

Boiling Point 342.1 ± 37.0 °C (Predicted) [3][4]

Density 1.612 ± 0.06 g/cm³ (Predicted) [3][4]

pKa 2.87 ± 0.10 (Predicted) [1][3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3][4]

Vapor Pressure 2.96E-05 mmHg at 25°C [3]

Flash Point 160.7°C [3][7]

Refractive Index 1.605 [3][7]

Spectroscopic Data
The structural elucidation of 5,6-Dichloronicotinic acid is supported by various spectroscopic

techniques. Spectral data, including 1H NMR, 13C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy, are available through various chemical databases.[8] These

analytical methods are fundamental for confirming the identity and purity of the compound after

synthesis.

¹H NMR: Provides information on the proton environment in the molecule.

¹³C NMR: Reveals the carbon skeleton of the molecule.[8]

Mass Spectrometry (MS): Confirms the molecular weight and provides fragmentation

patterns useful for structural analysis. LCMS (ESI) data has shown a mass-to-charge ratio
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(m/z) of 192.0 [M + H]⁺.[4]

Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule, such as

the carboxylic acid and the aromatic ring.

Experimental Protocols
Synthesis of 5,6-Dichloronicotinic Acid from its Ethyl
Ester
A common laboratory-scale synthesis involves the hydrolysis of ethyl 5,6-dichloronicotinate.[4]

Materials:

Ethyl 5,6-dichloronicotinate (1.0 g, 4.5 mmol)

Tetrahydrofuran (THF)

Methanol (MeOH)

Water

2N Sodium Hydroxide (NaOH) solution (6.75 mL, 13.5 mmol)

2N Hydrochloric Acid (HCl)

Ether

Anhydrous Sodium Sulfate

Procedure:

In a suitable reaction vessel, dissolve ethyl 5,6-dichloronicotinate in a solvent mixture of THF,

MeOH, and water (50 mL, in a 4:1:1 v/v/v ratio).[4]

Add the 2N NaOH solution to the reaction mixture.[4]

Stir the mixture at room temperature for 30 minutes.[4]
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Upon completion of the reaction, concentrate the mixture to remove the organic solvents.[4]

Acidify the remaining aqueous solution with 2N HCl to a pH of approximately 2.[4]

Extract the product with ether (3 x 30 mL).[4]

Combine the organic layers and wash with water (3 x 50 mL).[4]

Dry the organic layer over anhydrous sodium sulfate and concentrate to yield 5,6-
dichloronicotinic acid as a white solid.[4]

This procedure typically results in a high yield (e.g., 91%).[4]
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Start: Ethyl 5,6-dichloronicotinate

Dissolve in THF/MeOH/H₂O (4:1:1)

Add 2N NaOH
Stir at RT for 30 min

Concentrate to remove organic solvents

Acidify with 2N HCl to pH ~2

Extract with Ether (3x)

Wash combined organic layers with H₂O

Dry over Na₂SO₄

Concentrate to yield
5,6-Dichloronicotinic Acid

End: Purified Product

Click to download full resolution via product page

Synthesis workflow for 5,6-Dichloronicotinic acid.
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Industrial Production and Purification
Industrially, 5,6-Dichloronicotinic acid can be produced through the direct chlorination of

nicotinic acid or its precursors.[1] Another patented method describes its preparation from the

short-distillation residue of 2,3-dichloro-5-trichloromethyl picoline (DCTC).[2] This process

involves catalytic cracking and vacuum distillation, followed by an acid-base extraction and

recrystallization to purify the final product.[2]

Biological Activity and Potential Signaling Pathways
5,6-Dichloronicotinic acid is utilized as a herbicide in agriculture, where it is believed to

function by interfering with the synthesis of essential proteins in plants.[1] It is also a known

pesticide and pharmaceutical intermediate.[2]

While specific signaling pathways for 5,6-Dichloronicotinic acid are not extensively

documented in the available literature, research on structurally similar compounds can offer

potential insights. For instance, 6-chloronicotinic acid (6-ClNA), a primary metabolite of

chloropyridinyl neonicotinoid insecticides, has been shown to be a potential neurotoxin that

disrupts neural stem cell (NSC) proliferation and differentiation.[9] Transcriptomic analyses in

that study revealed that 6-ClNA exposure activates the C3ar1/C1qa signaling axis, leading to

apoptosis.[9]

The diagram below illustrates this proposed signaling pathway for the related compound, 6-

ClNA. It is presented here as a hypothetical model for how a chlorinated nicotinic acid

derivative might exert its biological effects, though further research is required to confirm if 5,6-
Dichloronicotinic acid acts through a similar mechanism.
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Cellular Environment
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6-Chloronicotinic Acid
(Related Compound)
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Potential signaling pathway based on the action of 6-ClNA.

Safety and Handling
5,6-Dichloronicotinic acid is classified as an irritant.[3][5] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals includes the following hazard statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements: Standard laboratory personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn when handling this compound.[10] Work

should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[10] In

case of contact with skin or eyes, rinse thoroughly with water.[11]

Conclusion
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5,6-Dichloronicotinic acid is a versatile chemical intermediate with established physical and

chemical properties. The synthesis and purification protocols are well-defined, allowing for its

preparation in high purity for research and development purposes. While its own biological

signaling pathways are a subject for further investigation, its role as an agrochemical and the

activity of related compounds suggest potential mechanisms of action that warrant deeper

exploration by researchers in drug development and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. CN102675196A - Method for preparing 5,6-chloronicotinic acid from 2,3-dichloro-5-
trichlorine picoline (DCTC) short steaming residue - Google Patents [patents.google.com]

3. 5,6-dichloronicotinic acid [chembk.com]

4. 5,6-Dichloronicotinic acid | 41667-95-2 [chemicalbook.com]

5. 5,6-Dichloronicotinic acid | C6H3Cl2NO2 | CID 247987 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. 5,6-dichloronicotinic acid 41667-95-2, Information for 5,6-dichloronicotinic acid 41667-95-
2, Suppliers of India 5,6-dichloronicotinic acid 41667-95-2 [chemnet.com]

8. 5,6-Dichloronicotinic acid(41667-95-2) 13C NMR spectrum [chemicalbook.com]

9. 6-Chloronicotinic Acid Induces Toxicity in Mouse Neural Stem Cells via the C3ar1
Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

10. fishersci.ie [fishersci.ie]

11. 5,6-Dichloronicotinic Acid 41667-95-2 | TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [physical and chemical properties of 5,6-
Dichloronicotinic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220729#physical-and-chemical-properties-of-5-6-
dichloronicotinic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1220729?utm_src=pdf-body
https://www.benchchem.com/product/b1220729?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/5-6-dichloronicotinic-acid-dic23751.html
https://patents.google.com/patent/CN102675196A/en
https://patents.google.com/patent/CN102675196A/en
https://www.chembk.com/en/chem/5,6-dichloronicotinic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5261891.htm
https://pubchem.ncbi.nlm.nih.gov/compound/247987
https://pubchem.ncbi.nlm.nih.gov/compound/247987
https://www.medchemexpress.com/5-6-dichloronicotinic-acid.html
https://www.chemnet.com/India/Products/5,6-DICHLORONICOTINIC-ACID/Suppliers-0-0.html
https://www.chemnet.com/India/Products/5,6-DICHLORONICOTINIC-ACID/Suppliers-0-0.html
https://www.chemicalbook.com/SpectrumEN_41667-95-2_13CNMR.htm
https://pubmed.ncbi.nlm.nih.gov/40205829/
https://pubmed.ncbi.nlm.nih.gov/40205829/
https://www.fishersci.ie/store/msds?partNumber=11427266&productDescription%3D5%2C6-DICHLORONICOTINIC+ACID96%25%2C5G&countryCode=IE&language=en
https://www.tcichemicals.com/CA/en/p/D2401
https://www.benchchem.com/product/b1220729#physical-and-chemical-properties-of-5-6-dichloronicotinic-acid
https://www.benchchem.com/product/b1220729#physical-and-chemical-properties-of-5-6-dichloronicotinic-acid
https://www.benchchem.com/product/b1220729#physical-and-chemical-properties-of-5-6-dichloronicotinic-acid
https://www.benchchem.com/product/b1220729#physical-and-chemical-properties-of-5-6-dichloronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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